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This technical support center provides troubleshooting guidance and answers to frequently
asked questions to help researchers, scientists, and drug development professionals improve
the accuracy of their reservoir simulation models.

Frequently Asked Questions (FAQS)

Q1: My simulation results don't match my historical production data. What are the most
common causes?

Al: Discrepancies between simulation results and historical data, a process known as history
matching, are common and can stem from several sources. The most frequent culprits include:

» Inaccurate Reservoir Characterization: The static model, which includes properties like
porosity, permeability, and fault locations, may not accurately represent the subsurface.

e Incorrect Fluid Properties: The fluid model (PVT) may not correctly capture the behavior of
oil, gas, and water under changing pressure and temperature conditions.

» Simplified Geological Models: The geological model might oversimplify complex reservoir
geometries and heterogeneities.

e Numerical Dispersion: The numerical methods used in the simulator can introduce artificial
spreading of fluid fronts, especially in coarse grids.
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e Inadequate Grid Resolution: The grid blocks in the simulation model may be too large to

capture important reservoir features and fluid flow dynamics.

Q2: How can | improve the quality of my history match?

A2: Improving your history match is an iterative process. Here are some key steps:

Data Quality Control: Ensure the historical data (production rates, pressures, etc.) is
accurate and free of errors.

Parameter Ranking: Identify the model parameters that have the most significant impact on
the simulation results (sensitivity analysis).

Iterative Parameter Adjustment: Adjust the most sensitive parameters within geologically
reasonable ranges to minimize the difference between simulated and observed data.

Assisted History Matching: Employ software-driven optimization algorithms to automate the
parameter adjustment process. These algorithms can explore a wider range of possibilities
than manual adjustments.

Q3: What is numerical dispersion and how can | minimize its effects?

A3: Numerical dispersion is an artifact of the numerical methods used to solve the fluid flow

equations in the simulator. It can cause sharp fluid fronts, like those in a waterflood, to appear

more spread out than they are in reality. To minimize its effects, you can:

Refine the Grid: Using a finer grid in areas of interest can significantly reduce numerical
dispersion.

Use Higher-Order Numerical Schemes: Some simulators offer higher-order numerical
methods that are less prone to dispersion.

Implement Local Grid Refinement (LGR): This technique allows you to use a fine grid only in
specific areas of the reservoir where high resolution is needed, saving computational cost.

Troubleshooting Guides

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Guide 1: Troubleshooting Inaccurate Fluid Property
(PVT) Modeling

Problem: The simulated fluid behavior (e.g., gas-oil ratio, fluid viscosity) does not match
laboratory experiments or field observations.

Troubleshooting Steps:

Review Laboratory Data: Carefully re-examine the original PVT laboratory reports for any
inconsistencies or errors.

» Validate the Equation of State (EOS): The EOS model is a set of mathematical equations
used to predict fluid behavior. Ensure the chosen EOS is appropriate for the reservoir fluids.

e Tune the EOS Model: Adjust the EOS parameters to match the experimental data. This is a
critical step that involves regression analysis.

o Check for Compositional Changes: In some cases, the composition of the reservoir fluid can
change over time. Consider using a compositional simulator if these effects are significant.

Guide 2: Addressing Poor History Matches

Problem: The simulation model fails to reproduce historical production and pressure data
accurately.

Troubleshooting Workflow:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting &
Check

Optimization
Availability & Pricing

History Matching Workflow

Define Objective Function
(e.g., minimize mismatch)

Identify Uncertain Parameters
(e.g., permeability, porosity)

:

[ Run Simulation with Base Case Parameters j
|
|
I
I
|

. . . . |
Compare Simulation to Historical Data I
|

I

|
|
|
|
|
|
|
|
I
|
|
|
|
|
I
|
|
|

[ Mismatch Acceptable?

es N

. Update Parameters
[ History Match Successful j (Manual or Assisted)

.

J

Click to download full resolution via product page

Caption: A typical iterative workflow for history matching a reservoir simulation model.

Detailed Steps:
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o Define the Objective Function: This is a mathematical expression that quantifies the
mismatch between the simulated and historical data. The goal is to minimize this function.

« ldentify and Rank Uncertain Parameters: Conduct a sensitivity analysis to determine which
reservoir parameters have the most significant impact on the simulation output.

e Run the Simulation: Execute the simulation with an initial set of parameters.

» Evaluate the Mismatch: Compare the simulation results to the historical data using the
objective function.

o Update Parameters: If the mismatch is too large, adjust the uncertain parameters and re-run
the simulation. This can be done manually by an experienced engineer or automatically
using an assisted history matching algorithm.

» Repeat until a satisfactory match is achieved.

Experimental Protocols

Protocol 1: Pressure-Volume-Temperature (PVT)
Analysis

Objective: To determine the phase behavior of reservoir fluids at various pressures and
temperatures.

Methodology:

e Fluid Sampling: Collect representative samples of reservoir fluids from the wellbore.

e Constant Composition Expansion (CCE): A fluid sample is placed in a high-pressure cell and
the volume is changed at a constant temperature to determine the bubble point or dew point
pressure.

« Differential Liberation Expansion (DLE): This experiment simulates the depletion of an oll
reservoir. Gas is removed in stages and the properties of the remaining oil are measured at
each stage.
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o Separator Tests: These tests are performed to determine the optimal separator pressures
and temperatures to maximize liquid recovery.

 Viscosity Measurement: The viscosity of the oil and gas phases is measured at different
pressures and temperatures.

Protocol 2: Special Core Analysis (SCAL)

Objective: To measure petrophysical properties that are not captured by standard core
analysis, such as relative permeability and capillary pressure.

Methodology:

Core Plug Preparation: Small cylindrical plugs are drilled from a whole core sample and
cleaned to remove all reservoir fluids.

o Relative Permeability Measurement: This experiment measures the ability of two or more
fluids to flow through a porous medium. It is typically done by injecting two fluids (e.g., oll
and water) simultaneously into a core plug and measuring the flow rates and pressure drop.

o Capillary Pressure Measurement: This experiment measures the pressure difference across
the interface between two immiscible fluids in a porous medium. Common methods include
the porous plate method and the centrifuge method.

o Wettability Determination: This test determines the preference of a solid surface (the rock) to
be in contact with one fluid rather than another. The Amott and USBM methods are
commonly used.

Data and Model Comparisons
Table 1: Impact of Grid Resolution on Simulation
Accuracy and Runtimes
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. . Number of Grid Error in Cumulative Simulation
Grid Resolution . . .
Cells Oil Production (%) Runtime (hours)
Coarse 10,000 15.2 0.5
Medium 100,000 5.8 4.2
Fine 1,000,000 1.3 35.7

This is example data and actual values will vary depending on the specific model and
hardware.

Table 2: Comparison of Assisted History Matching
Algorithms

Typical Number of

Algorithm Key Advantage Key Disadvantage Simulations
Required
) ] Good for exploring a Can be

Genetic Algorithm )

(©A) large and complex computationally 1000s
parameter space. expensive.
Efficient for large -

Ensemble Kalman ] Can be sensitive to

] models with many o 100s

Filter (EnKF) the initial ensemble.

parameters.

Relatively simple to

Particle Swarm implement and May converge to a
e . . 100s - 1000s
Optimization (PSO) computationally local minimum.
efficient.

Advanced Concepts
Conceptual Diagram of Error Sources in Reservoir
Simulation
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Sources of Error in Reservoir Simulation
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Caption: A conceptual diagram illustrating the different sources of error that can impact the
accuracy of a reservoir simulation.

 To cite this document: BenchChem. [Technical Support Center: Improving the Accuracy of
Reservoir Simulation Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179459#improving-the-accuracy-of-reservoir-
simulation-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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